Cas no 939997-64-5 (4-Methanesulfonylpiperazine-1,2-dicarboxylic acid 1-tert-butyl ester)
4-Methanesulfonylpiperazine-1,2-dicarboxylic acid 1-tert-butyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Methanesulfonylpiperazine-1,2-dicarboxylic acid 1-tert-butyl ester
- 1,2-Piperazinedicarboxylic acid, 4-(methylsulfonyl)-, 1-(1,1-dimethylethyl) ester
-
- Inchi: 1S/C11H20N2O6S/c1-11(2,3)19-10(16)13-6-5-12(20(4,17)18)7-8(13)9(14)15/h8H,5-7H2,1-4H3,(H,14,15)
- InChI Key: SJUXSKMCWBAOPN-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCN(S(C)(=O)=O)CC1C(O)=O
Experimental Properties
- Density: 1.38±0.1 g/cm3(Predicted)
- Boiling Point: 473.6±55.0 °C(Predicted)
- pka: 3.47±0.20(Predicted)
4-Methanesulfonylpiperazine-1,2-dicarboxylic acid 1-tert-butyl ester Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Methanesulfonylpiperazine-1,2-dicarboxylic acid 1-tert-butyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | BA06946-100mg |
4-Methanesulfonyl-piperazine-1,2-dicarboxylic acid 1-tert-butyl ester |
939997-64-5 | 95% | 100mg |
$209.00 | 2024-07-18 | |
| A2B Chem LLC | BA06946-250mg |
4-Methanesulfonyl-piperazine-1,2-dicarboxylic acid 1-tert-butyl ester |
939997-64-5 | 95% | 250mg |
$315.00 | 2024-07-18 | |
| A2B Chem LLC | BA06946-1g |
4-Methanesulfonyl-piperazine-1,2-dicarboxylic acid 1-tert-butyl ester |
939997-64-5 | 95% | 1g |
$771.00 | 2024-07-18 | |
| A2B Chem LLC | BA06946-5g |
4-Methanesulfonyl-piperazine-1,2-dicarboxylic acid 1-tert-butyl ester |
939997-64-5 | 95% | 5g |
$2621.00 | 2024-07-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1749903-100mg |
1-(Tert-butoxycarbonyl)-4-(methylsulfonyl)piperazine-2-carboxylic acid |
939997-64-5 | 98% | 100mg |
¥3771.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1749903-250mg |
1-(Tert-butoxycarbonyl)-4-(methylsulfonyl)piperazine-2-carboxylic acid |
939997-64-5 | 98% | 250mg |
¥4694.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1749903-1g |
1-(Tert-butoxycarbonyl)-4-(methylsulfonyl)piperazine-2-carboxylic acid |
939997-64-5 | 98% | 1g |
¥10860.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1749903-5g |
1-(Tert-butoxycarbonyl)-4-(methylsulfonyl)piperazine-2-carboxylic acid |
939997-64-5 | 98% | 5g |
¥35822.00 | 2024-04-24 |
4-Methanesulfonylpiperazine-1,2-dicarboxylic acid 1-tert-butyl ester Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
Additional information on 4-Methanesulfonylpiperazine-1,2-dicarboxylic acid 1-tert-butyl ester
Recent Advances in the Study of 4-Methanesulfonylpiperazine-1,2-dicarboxylic acid 1-tert-butyl ester (CAS: 939997-64-5)
The compound 4-Methanesulfonylpiperazine-1,2-dicarboxylic acid 1-tert-butyl ester (CAS: 939997-64-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique sulfonyl and dicarboxylic acid ester functionalities, has shown promising potential as a key intermediate in the synthesis of novel bioactive compounds. Recent studies have focused on its applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.
One of the most notable advancements involves the use of this compound in the synthesis of selective kinase inhibitors. Researchers have demonstrated that the tert-butyl ester group enhances the stability and bioavailability of the resulting inhibitors, making them more effective in preclinical models. Additionally, the methanesulfonyl moiety has been found to play a critical role in binding affinity, as evidenced by crystallographic studies of inhibitor-enzyme complexes.
Another area of exploration is the compound's utility in peptide mimetics. The piperazine ring provides a rigid scaffold that can be functionalized to mimic natural peptide structures, thereby enabling the design of peptidomimetics with improved pharmacokinetic properties. Recent publications highlight its incorporation into cyclic peptides targeting G-protein-coupled receptors (GPCRs), a class of receptors implicated in numerous diseases.
In terms of synthetic methodology, advancements have been made in the efficient large-scale production of 4-Methanesulfonylpiperazine-1,2-dicarboxylic acid 1-tert-butyl ester. Novel catalytic processes have been developed to reduce the number of synthetic steps and improve yields, addressing previous challenges in scalability. These improvements are expected to facilitate broader adoption of this compound in industrial and academic research settings.
Looking ahead, the versatility of 4-Methanesulfonylpiperazine-1,2-dicarboxylic acid 1-tert-butyl ester suggests its continued relevance in medicinal chemistry. Ongoing studies are investigating its potential in targeted drug delivery systems and as a building block for covalent inhibitors. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.
939997-64-5 (4-Methanesulfonylpiperazine-1,2-dicarboxylic acid 1-tert-butyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)